Cas no 1220039-05-3 (1-(piperidine-3-carbonyl)azepane hydrochloride)

1-(Piperidine-3-carbonyl)azepane hydrochloride is a heterocyclic organic compound featuring a piperidine moiety linked to an azepane ring via a carbonyl group, in its hydrochloride salt form. This structure imparts favorable solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound’s rigid yet flexible scaffold is advantageous for exploring structure-activity relationships in drug discovery, particularly in targeting central nervous system (CNS) receptors or enzymes. Its hydrochloride form enhances handling and storage properties. The presence of both nitrogen-containing rings offers potential for further functionalization, enabling the development of novel bioactive molecules. This compound serves as a valuable intermediate in medicinal chemistry and synthetic organic research.

1-(piperidine-3-carbonyl)azepane hydrochloride structure

1220039-05-3 structure

Product Name:1-(piperidine-3-carbonyl)azepane hydrochloride

CAS No:1220039-05-3

MF:C₁₂H₂₃ClN₂O

MW:246.776822328568

MDL:MFCD13562208

CID:1079008

PubChem ID:50988750

Update Time:2025-10-29

1-(piperidine-3-carbonyl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Azepanyl(3-piperidinyl)methanone hydrochloride
- 1-(piperidine-3-carbonyl)azepane hydrochloride
- Z1263714158
- CS-0046844
- 1220039-05-3
- azepan-1-yl(piperidin-3-yl)methanonehydrochloride
- Azepan-1-yl(piperidin-3-yl)methanone hydrochloride
- 1-[(piperidin-3-yl)carbonyl]azepane hydrochloride
- VYB03905
- SB44055
- W15898
- AZEPAN-1-YL(PIPERIDIN-3-YL)METHANONEHCL
- azepan-1-yl(piperidin-3-yl)methanone;hydrochloride
- EN300-69045
- AS-67811
- MFCD13562208
- AKOS015849825
- MDL： MFCD13562208
- Inchi： 1S/C12H22N2O.ClH/c15-12(11-6-5-7-13-10-11)14-8-3-1-2-4-9-14;/h11,13H,1-10H2;1H
- InChI Key： BKOXEBIETPDRRX-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1CNCCC1)N1CCCCCC1

Computed Properties

Exact Mass: 246.1498911g/mol
Monoisotopic Mass: 246.1498911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B407523-25mg	Azepan-1-yl(piperidin-3-yl)methanone Hydrochloride	1220039-05-3		25mg	$ 50.00	2022-06-07
TRC	B407523-50mg	Azepan-1-yl(piperidin-3-yl)methanone Hydrochloride	1220039-05-3		50mg	$ 65.00	2022-06-07
TRC	B407523-250mg	Azepan-1-yl(piperidin-3-yl)methanone Hydrochloride	1220039-05-3		250mg	$ 80.00	2022-06-07
Chemenu	CM300097-1g	Azepan-1-yl(piperidin-3-yl)methanone hydrochloride	1220039-05-3	95%	1g	$68	2023-02-18
eNovation Chemicals LLC	D770599-5g	1-Azepanyl(3-piperidinyl)methanone hydrochloride	1220039-05-3	95%	5g	$410	2024-06-06
eNovation Chemicals LLC	D770599-10g	1-Azepanyl(3-piperidinyl)methanone hydrochloride	1220039-05-3	95%	10g	$510	2023-09-01
Chemenu	CM300097-5g	Azepan-1-yl(piperidin-3-yl)methanone hydrochloride	1220039-05-3	95%	5g	$421	2021-06-09
Enamine	EN300-69045-0.05g	1-(piperidine-3-carbonyl)azepane hydrochloride	1220039-05-3	95%	0.05g	$26.0	2023-02-13
Enamine	EN300-69045-0.1g	1-(piperidine-3-carbonyl)azepane hydrochloride	1220039-05-3	95%	0.1g	$39.0	2023-02-13
Enamine	EN300-69045-0.25g	1-(piperidine-3-carbonyl)azepane hydrochloride	1220039-05-3	95%	0.25g	$56.0	2023-02-13